Comprehensive Technical Guide to 2-(3-Methoxybenzoyl)-3-methyl-1-benzofuran-5-amine: Synthesis, Properties, and Pharmacological Potential
Comprehensive Technical Guide to 2-(3-Methoxybenzoyl)-3-methyl-1-benzofuran-5-amine: Synthesis, Properties, and Pharmacological Potential
Executive Summary
As the demand for highly targeted antimitotic agents and epigenetic modulators grows, functionalized heterocycles have become foundational to modern drug discovery. 2-(3-Methoxybenzoyl)-3-methyl-1-benzofuran-5-amine (C₁₇H₁₅NO₃) is a highly versatile, rationally designed chemical building block. Featuring an electron-rich benzofuran core, a sterically restricting C3-methyl group, and a highly reactive C5-amine, this scaffold serves as a critical precursor for synthesizing Vascular Disrupting Agents (VDAs) and Histone Deacetylase (HDAC) inhibitors.
This whitepaper provides an in-depth technical analysis of its structural properties, a self-validating synthetic methodology, analytical characterization protocols, and its pharmacological trajectory.
Structural Rationale and Physicochemical Profiling
The architectural design of 2-(3-Methoxybenzoyl)-3-methyl-1-benzofuran-5-amine is not arbitrary; every functional group serves a distinct mechanistic or synthetic purpose [1].
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The C3-Methyl Group: The presence of a methyl group at the C3 position restricts the free rotation of the C2-aroyl bond via steric hindrance. This conformational locking forces the molecule into a specific bioactive geometry that is critical for high-affinity binding to the colchicine site of β-tubulin.
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The 3-Methoxybenzoyl Moiety: The methoxy group on the aroyl ring acts as a hydrogen bond acceptor, improving target protein interaction while modulating the lipophilicity of the molecule.
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The C5-Amine: The primary amine at the 5-position acts as a critical synthetic handle. It allows for downstream functionalization, such as the attachment of zinc-binding hydroxamic acids for HDAC inhibition, or coupling with water-solubilizing moieties to improve the pharmacokinetic profile of the highly lipophilic benzofuran core.
Quantitative Physicochemical Data
To predict the pharmacokinetic behavior and synthetic handling requirements of the compound, key physicochemical properties are summarized below.
| Property | Value | Clinical / Synthetic Significance |
| Molecular Weight | 281.31 g/mol | Ideal for oral bioavailability (Lipinski's Rule of 5 compliant). |
| Chemical Formula | C₁₇H₁₅NO₃ | High carbon fraction dictates strong lipophilicity. |
| Calculated XLogP3 | ~3.5 | Optimal for cell membrane permeability; requires formulation for IV use. |
| Topological Polar Surface Area | 64.3 Ų | Ensures good membrane permeation without excessive plasma protein binding. |
| H-Bond Donors / Acceptors | 1 (NH₂) / 4 (O, O, O, N) | Balances target-site anchoring with desolvation energy costs. |
Synthetic Methodology: The Rap-Stoermer Approach
Fig 1. Synthetic workflow for 2-(3-Methoxybenzoyl)-3-methyl-1-benzofuran-5-amine.
Step-by-Step Protocol
Phase 1: O-Alkylation and Cyclization
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Reagent Preparation: Dissolve 5-nitro-2-hydroxyacetophenone (1.0 eq) and 2-bromo-1-(3-methoxyphenyl)ethanone (1.1 eq) in anhydrous N,N-dimethylformamide (DMF).
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Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.5 eq) to the reaction mixture.
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Causality: K₂CO₃ deprotonates the phenolic hydroxyl, facilitating a nucleophilic attack on the α-bromo ketone to form an O-alkylated intermediate.
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Thermal Activation: Heat the mixture to 80°C under a nitrogen atmosphere for 6 hours.
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Causality: Elevated temperature provides the activation energy required for the subsequent intramolecular aldol-type condensation, driving the dehydration and closing of the furan ring.
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Isolation: Quench with ice water, extract with ethyl acetate, wash with brine, and dry over Na₂SO₄. Purify via silica gel chromatography to yield the nitro-intermediate.
Phase 2: Nitro Reduction (Self-Validating System) 5. Catalytic Setup: Dissolve the nitro intermediate in an ethanol/ethyl acetate mixture (1:1 v/v). Add 10% Palladium on Carbon (Pd/C, 0.1 eq by weight). 6. Hydrogenation: Purge the reaction vessel with hydrogen gas and stir vigorously at room temperature under 1 atm H₂ for 4 hours.
- Causality: Pd/C selectively catalyzes the reduction of the nitro group to a primary amine without reducing the aroyl ketone, provided the H₂ pressure is strictly maintained at 1 atm.
- Validation & Filtration:
- Self-Validating Step: Monitor via TLC. The disappearance of the yellow tint (characteristic of the nitro compound) and the emergence of a highly fluorescent spot under UV (254 nm) indicates successful reduction.
- Filter the mixture through a Celite pad to safely remove the pyrophoric Pd/C catalyst.
- Final Purification: Concentrate the filtrate and recrystallize from ethanol to obtain the pure amine.
Analytical Characterization and Validation Protocols
To ensure the structural integrity of the synthesized building block, rigorous analytical validation is required [4].
LC-MS and NMR Validation Protocol
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Sample Preparation: Dissolve 5 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) for NMR, and 1 mg in 1 mL of LC-MS grade methanol for mass spectrometry.
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LC-MS Analysis: Inject 2 μL into an LC-MS system equipped with a C18 reverse-phase column. Use a gradient of 10-90% Acetonitrile in water with 0.1% formic acid.
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Causality: Formic acid ensures the protonation of the C5-amine, significantly enhancing the [M+H]⁺ ion signal (expected m/z 282.1) in positive electrospray ionization (ESI+).
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NMR Acquisition & D₂O Exchange: Acquire ¹H NMR at 400 MHz.
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Self-Validating Step: To definitively confirm the presence of the primary amine, observe the broad singlet integrating to 2 protons around 3.60 ppm. Add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The disappearance of this peak confirms the exchangeable amine protons.
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| Nucleus | Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| ¹H | 8.00 - 6.80 | Multiplet | 7H | Aromatic protons (Benzofuran + Benzoyl rings) |
| ¹H | 3.85 | Singlet | 3H | -OCH₃ (Methoxy group) |
| ¹H | 3.60 | Broad Singlet | 2H | -NH₂ (Amine at C5, D₂O exchangeable) |
| ¹H | 2.45 | Singlet | 3H | -CH₃ (Methyl group at C3) |
Pharmacological Applications: Tubulin and HDAC Inhibition
The 2-aroylbenzofuran scaffold is a privileged structure in medicinal chemistry [3]. By utilizing the C5-amine of 2-(3-Methoxybenzoyl)-3-methyl-1-benzofuran-5-amine, researchers can synthesize dual-action therapeutics or highly potent antimitotic agents.
Fig 2. Pharmacological pathway of 2-aroylbenzofuran tubulin inhibitors.
Mechanism of Action
When derivatized appropriately, this compound acts as a potent inhibitor of tubulin polymerization. It binds to the colchicine site on β-tubulin, preventing the formation of the mitotic spindle. This leads to rapid microtubule destabilization. In solid tumors, this mechanism manifests as vascular disruption: the delicate endothelial cells lining tumor blood vessels rely heavily on the microtubule cytoskeleton to maintain their flat shape. Upon exposure to the benzofuran derivative, these cells round up and detach, causing catastrophic blood flow shutdown to the tumor and subsequent ischemic necrosis.
Furthermore, converting the C5-amine into an N-hydroxyacrylamide moiety transforms the molecule into a potent Histone Deacetylase (HDAC) inhibitor [1]. The benzofuran core acts as the surface recognition cap, while the hydroxamic acid chelates the zinc ion in the HDAC active site, offering a pathway to dual-targeted cancer therapies.
References
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2-Aroylindoles and 2-Aroylbenzofurans with N-Hydroxyacrylamide Substructures as a Novel Series of Rationally Designed Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry (ACS Publications). Available at: [Link]
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C–H Functionalization of 2-/3- Aroylbenzofurans: A Tool for Developing New Anti-Arrhythmic Drugs. Crimson Publishers. Available at: [Link]
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New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Semantic Scholar. Available at:[Link]
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The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine and Differentiation from its N-Ethyl Analog. Drug Enforcement Administration (DEA). Available at:[Link]
